1-(2-Chloroethyl)-5-methyl-2-nitroimidazole
Overview
Description
1-(2-Chloroethyl)-5-methyl-2-nitroimidazole, commonly known as CENIM, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a synthetic derivative of the naturally occurring compound nitroimidazole, which has been shown to possess a wide range of biological activities, including antimicrobial, antitumor, and antiparasitic properties. In
Mechanism of Action
The mechanism of action of CENIM is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) and the inhibition of DNA repair mechanisms in cancer cells. ROS are highly reactive molecules that can cause damage to cellular components, including DNA, proteins, and lipids. By generating ROS, CENIM can induce oxidative stress in cancer cells, leading to cell death. Additionally, CENIM has been shown to inhibit the repair of DNA damage caused by radiation, further enhancing the effectiveness of radiation therapy.
Biochemical and Physiological Effects
CENIM has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that CENIM can induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis and metastasis. In vivo studies have shown that CENIM can enhance the antitumor effects of radiation therapy and reduce tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CENIM in lab experiments is its high purity and stability. The synthesis method described above produces CENIM with a high degree of purity, which is essential for accurate and reproducible experiments. Additionally, CENIM has been shown to be stable under a wide range of conditions, making it suitable for long-term storage and use in various types of experiments.
However, there are also some limitations to using CENIM in lab experiments. One limitation is its potential toxicity, particularly at high concentrations. While CENIM has been shown to be relatively non-toxic at low concentrations, higher concentrations may cause cellular damage and death. Another limitation is its specificity for cancer cells. While CENIM has been shown to sensitize various types of cancer cells to radiation, it may not be effective against all types of cancer or normal cells.
Future Directions
There are several future directions for research on CENIM. One area of interest is the development of new synthesis methods to produce CENIM with improved purity and yield. Another area is the investigation of the mechanism of action of CENIM, particularly its effects on DNA repair mechanisms and ROS generation. Additionally, further studies are needed to determine the optimal dosage and administration of CENIM for use as a radiosensitizer in cancer therapy. Finally, the potential applications of CENIM in other areas of scientific research, such as antimicrobial and antiparasitic therapy, should also be explored.
Scientific Research Applications
CENIM has been studied for its potential applications in several areas of scientific research. One of the most promising areas is its use as a radiosensitizer in cancer therapy. Radiosensitizers are compounds that enhance the sensitivity of cancer cells to radiation, thereby increasing the effectiveness of radiation therapy. CENIM has been shown to sensitize various types of cancer cells to radiation and has been proposed as a potential adjuvant therapy for cancer treatment.
properties
IUPAC Name |
1-(2-chloroethyl)-5-methyl-2-nitroimidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3O2/c1-5-4-8-6(10(11)12)9(5)3-2-7/h4H,2-3H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKOJVGHJIMUQHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N1CCCl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40946357 | |
Record name | 1-(2-Chloroethyl)-5-methyl-2-nitro-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40946357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Chloroethyl)-5-methyl-2-nitroimidazole | |
CAS RN |
23571-42-8 | |
Record name | Imidazole, 1-(2-chloroethyl)-5-methyl-2-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023571428 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(2-Chloroethyl)-5-methyl-2-nitro-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40946357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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